Cas no 114173-34-1 (3-hexadecoxy-8-methyl-8-azabicyclo[3.2.1]octane)

3-hexadecoxy-8-methyl-8-azabicyclo[3.2.1]octane structure
114173-34-1 structure
Product Name:3-hexadecoxy-8-methyl-8-azabicyclo[3.2.1]octane
CAS No:114173-34-1
MF:C24H47NO
MW:365.636087656021
CID:2612445
PubChem ID:71338113
Update Time:2025-04-21

3-hexadecoxy-8-methyl-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

    • 3-hexadecoxy-8-methyl-8-azabicyclo[3.2.1]octane
    • DTXSID70765735
    • 3-(HEXADECYLOXY)-8-METHYL-8-AZABICYCLO[3.2.1]OCTANE
    • 114173-34-1
    • Inchi: 1S/C24H47NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-26-24-20-22-17-18-23(21-24)25(22)2/h22-24H,3-21H2,1-2H3
    • InChI Key: JXFSNRVLNIERJE-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCCCCCCC)C1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 365.365765123Da
  • Monoisotopic Mass: 365.365765123Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 12.5Ų
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